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Compound of Interest

Compound Name: 3,6-Dichlorotrimellitic acid

Cat. No.: B559625

CAS Number: 137071-78-4 Molecular Formula: CoHaCl206 Molecular Weight: 279.03 g/mol

This technical guide provides a comprehensive overview of 3,6-Dichlorotrimellitic acid, a key
chemical intermediate. The information is tailored for researchers, scientists, and professionals
in the field of drug development and organic synthesis.

Chemical Properties and Data

3,6-Dichlorotrimellitic acid is a chlorinated aromatic tricarboxylic acid. Its structure consists of
a benzene ring substituted with two chlorine atoms and three carboxylic acid groups. This
substitution pattern imparts specific chemical properties that make it a valuable precursor in the
synthesis of various functional molecules.

Table 1: Physicochemical Properties of 3,6-Dichlorotrimellitic Acid
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Property Value Source

3,6-dichlorobenzene-1,2,4-
IUPAC Name ) ) ] PubChem[1]
tricarboxylic acid

1,2,4-Benzenetricarboxylic
acid, 3,6-dichloro-; 3,6-

Synonyms ) PubChem[1]
Dichloro-1,2,4-

benzenetricarboxylic acid

Appearance White powder Adipogen[2], Chemodex[3]

Solubility Soluble in DMSO Adipogen[2]

Stable for at least 2 years
o when stored at room _
Stability Chemodex[3], Adipogen[2]
temperature, protected from

light and moisture.

Table 2: Computed Physicochemical Properties of 3,6-Dichlorotrimellitic Acid

Property Value Source
XLogP3 1.8 PubChem[1]
Hydrogen Bond Donor Count 3 PubChem[1]
Hydrogen Bond Acceptor

Count 6 PubChem|[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 277.938493 PubChem[1]
Topological Polar Surface Area 112 A2 PubChem[1]

Synthesis and Experimental Protocols

The primary route to 3,6-Dichlorotrimellitic acid involves the synthesis of its anhydride, 3,6-
Dichlorotrimellitic anhydride, followed by hydrolysis. A detailed synthetic procedure for the
anhydride is outlined in patent CN116606271B[4].
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Synthesis of 3,6-Dichlorotrimellitic Anhydride

The synthesis of 3,6-Dichlorotrimellitic anhydride can be achieved through a multi-step process
starting from 2,5-dichloro-p-xylene. The general workflow is depicted below.

Step 1: Friedel-Crafts Acylation

Aluminum trichloride (catalyst)

Oxalyl chloride monoester

2,5-dichloro-p-xylene

2-(2,5-dichloro-3,6-dimethylphenyl)-2-

Step 2: Hydrolysis and Oxidation

T =

e ———

Step 3: Decarbg

nylation and Condensation

3,6-Di imelltic anhydride ]

Click to download full resolution via product page

Synthesis workflow for 3,6-Dichlorotrimellitic anhydride.
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Experimental Protocol for 3,6-Dichlorotrimellitic Anhydride Synthesis (Adapted from
CN116606271B)[4]:

o Friedel-Crafts Acylation: 2,5-dichloro-p-xylene is reacted with an oxalyl chloride monoester in
the presence of aluminum trichloride as a catalyst to yield a 2-(2,5-dichloro-3,6-
dimethylphenyl)-2-oxoacetate derivative. The reaction temperature is maintained between
35-75°C.

o Hydrolysis and Oxidation: The resulting ester is hydrolyzed using a 10% aqueous solution of
potassium carbonate at 50-80°C. Following complete hydrolysis, the intermediate is oxidized
with potassium permanganate to form 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-
dicarboxylic acid.

» Decarbonylation and Condensation: The dicarboxylic acid intermediate is then treated with
concentrated sulfuric acid at a temperature of 110-130°C. This step results in
decarbonylation and condensation to yield 3,6-Dichlorotrimellitic anhydride. The crude
product is precipitated by pouring the reaction mixture into ice, followed by extraction with
ethyl acetate, drying, and solvent removal. The solid is then triturated with heptane and dried
under vacuum.

Hydrolysis to 3,6-Dichlorotrimellitic Acid

The hydrolysis of the anhydride to the corresponding tricarboxylic acid is a standard procedure.
General Experimental Protocol for Hydrolysis:

» 3,6-Dichlorotrimellitic anhydride is dissolved in a suitable solvent, such as a mixture of an
organic solvent and water.

e The solution is heated to reflux for a period sufficient to ensure complete hydrolysis. The
progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC).

e Upon completion, the solvent is removed under reduced pressure to yield the crude 3,6-
Dichlorotrimellitic acid.

e The crude product can be purified by recrystallization from an appropriate solvent system.
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Spectral Data

While experimental spectral data for 3,6-Dichlorotrimellitic acid is not readily available in the
searched literature, typical spectral characteristics for aromatic carboxylic acids can be
inferred.

Table 3: Expected Spectral Characteristics

Technique Expected Features

Aromatic proton signal(s) in the downfield region
typically 7-8.5 ppm). Broad signals for the

1H NMR (typ y _ ppm) _ g
carboxylic acid protons, which may be

exchangeable with D20.

Signals for the aromatic carbons, with those
attached to chlorine and carboxylic acid groups

13C NMR being significantly shifted. Carbonyl carbon
signals in the downfield region (typically 165-
185 ppm).

A broad O-H stretching band for the carboxylic

acid groups (around 2500-3300 cm~1). A strong
IR Spectroscopy C=0 stretching band for the carbonyl groups

(around 1700 cm~1). C-ClI stretching bands in

the fingerprint region.

A molecular ion peak corresponding to the mass
M Spect . of the compound, along with characteristic
ass Spectrometry _ _ _
fragmentation patterns, including the loss of

water and carbon dioxide.

Applications in Research and Drug Development

The primary application of 3,6-Dichlorotrimellitic acid is as a key precursor in the synthesis of
dichlorinated fluorescent dyes, such as tetrachlorofluorescein (TET) and hexachlorofluorescein
(HEX)[4]. These dyes are widely used for labeling oligonucleotides for applications in DNA
sequencing and genetic analysis. The chlorine substituents on the fluorescein core modify the
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spectral properties of the dye, providing distinct excitation and emission wavelengths that are
crucial for multiplex detection.

3,6-Dichlorotrimellitic Acid | Synthesis of Dichlorinated Fluoresceins and Rhodamines (e.g., TET, HEX) —>»| Labeling of Oligonucleotides > DNA Sequencing and Genetic Analysis

Click to download full resolution via product page

Application of 3,6-Dichlorotrimellitic acid in biotechnology.

Biological Activity and Toxicology

There is currently no direct information available in the scientific literature regarding the specific
biological activity or signaling pathways of 3,6-Dichlorotrimellitic acid itself. Its primary role is
that of a synthetic building block.

However, studies on related chlorinated aromatic carboxylic acids, such as chlorobenzoic
acids, have been conducted to assess their toxicity. For instance, 4-chlorobenzoic acid has
been classified as moderately hazardous and has shown organotoxic effects, particularly on
the hepatorenal system in animal studies[1][5][€]. It is important to note that the toxicity of a
compound is highly dependent on its specific structure, and direct extrapolation of toxicity data
from simpler analogs to 3,6-Dichlorotrimellitic acid should be done with caution. As a
chlorinated aromatic compound, appropriate safety precautions should be taken during
handling.

Safety and Handling

As with any chemical compound, 3,6-Dichlorotrimellitic acid should be handled in a well-
ventilated area, and appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn. For detailed safety information, it is recommended to
consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3,6-Dichlorotrimellitic acid is a valuable chemical intermediate with a well-defined role in the
synthesis of fluorescent dyes for biotechnological applications. While its own biological activity
is not yet characterized, its utility as a precursor for functional molecules is well-established.
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Further research into the physicochemical properties and potential biological effects of this
compound and its derivatives could open up new avenues for its application in medicinal
chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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137071-78-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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